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Compound of Interest

Compound Name: Diphenylgermanium dichloride

Cat. No.: B159199 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Diphenylgermanium dichloride, a moisture-sensitive and

hazardous organometallic compound. Adherence to these procedural steps is critical to

mitigate risks and ensure proper disposal.

Chemical and Physical Properties
A summary of the key quantitative data for Diphenylgermanium dichloride is presented

below for easy reference.

Property Value

Molecular Formula C12H10Cl2Ge[1][2][3]

Molecular Weight 297.75 g/mol [1][4][5]

Appearance Colorless to light yellow liquid[1][5]

Boiling Point 100 °C at 0.005 mmHg[4][5][6]

Density 1.415 g/mL at 25 °C[1][4][5]

Flash Point 113 °C (235.4 °F) - closed cup[1][4]

Refractive Index n20/D 1.5975[4][5]
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Hazard Identification and Personal Protective
Equipment (PPE)
Diphenylgermanium dichloride is classified as a hazardous substance with the following risk

profile:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2][4]

Skin Corrosion/Irritation: Causes skin irritation, with some sources indicating it can cause

severe skin burns.[2][4][7][8]

Eye Damage/Irritation: Causes serious eye irritation and potentially severe eye damage.[2]

[4][8]

Respiratory Irritation: May cause respiratory irritation.[2][4]

Moisture Sensitivity: Reacts slowly with moisture.[2][5]

Due to these hazards, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound:

Eye and Face Protection: Chemical splash goggles are required. For operations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[4][9][10]

Skin Protection: Chemically resistant gloves are essential. A lab coat must be worn, and for

larger quantities or procedures with a high risk of splashing, a chemical-resistant apron or

gown is recommended.[9][11]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If exposure to vapors or aerosols is possible, a respirator with a type

ABEK (EN14387) filter is necessary.[4]

Footwear: Closed-toe shoes are required in any laboratory setting where chemicals are

handled.[12]

Experimental Workflow for Safe Handling
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The following diagram outlines the procedural steps for the safe handling of

Diphenylgermanium dichloride, from preparation to disposal.

Safe Handling Workflow for Diphenylgermanium Dichloride

Preparation

Handling and Use

Cleanup and Decontamination

Waste Disposal

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Materials and Reagents

Carefully Dispense in Fume Hood

Proceed to Handling

Perform Experimental Procedure

Continuously Monitor Reaction

Quench any Reactive Residues

Proceed to Cleanup

Decontaminate Glassware and Surfaces

Remove and Dispose of Contaminated PPE

Collect Waste in a Labeled, Closed Container

Proceed to Disposal

Store Waste in a Designated Hazardous Waste Area

Arrange for Professional Hazardous Waste Disposal
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Caption: Workflow for safe handling of Diphenylgermanium dichloride.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle Diphenylgermanium dichloride in a certified chemical fume

hood to minimize inhalation exposure.

Inert Atmosphere: Due to its moisture sensitivity, handle and store the compound under a

dry, inert atmosphere (e.g., nitrogen or argon).[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[2]

Spills: In the event of a spill, absorb the material with an inert absorbent material such as

sand, silica gel, or a universal binder.[2] Collect the absorbed material into a suitable, closed

container for disposal.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Clean the mouth with water and seek immediate medical attention.[2]

Disposal Plan:

Waste Classification: All waste containing Diphenylgermanium dichloride is classified as

hazardous waste.[2]
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Containerization: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a clearly labeled, sealed, and chemically compatible container.

Disposal Route: Dispose of the hazardous waste through a licensed and approved waste

disposal contractor. Do not empty into drains.[2] Adhere to all local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b159199#personal-protective-equipment-for-handling-
diphenylgermanium-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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